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Compound of Interest

Compound Name:
1-(2,2-dibromoethenyl)-4-

methoxybenzene

Cat. No.: B1353493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 1-(2,2-
dibromoethenyl)-4-methoxybenzene, including its nomenclature, physicochemical properties,

a detailed experimental protocol for its synthesis, and a logical workflow for its characterization.

Chemical Identity and Nomenclature
The compound with the structure 1-(2,2-dibromoethenyl)-4-methoxybenzene is

systematically named according to IUPAC nomenclature. It is also known by a variety of

synonyms in commercial and academic literature.

IUPAC Name: 1-(2,2-dibromoethenyl)-4-methoxybenzene[1]

Synonyms:

1-(2,2-dibromovinyl)-4-methoxybenzene[1]

Benzene, 1-(2,2-dibromoethenyl)-4-methoxy-[1]

1,1-Dibromo-2-(4-methoxyphenyl)-1-ethene[1]

1-(4-methoxyphenyl)-2,2-dibromoethylene[1]
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p-(2,2-Dibromovinyl)anisole

CAS RN: 60512-57-4[1]

Physicochemical and Spectroscopic Data
A summary of the key computed and experimental data for 1-(2,2-dibromoethenyl)-4-
methoxybenzene is presented in the table below. This data is essential for its identification,

purification, and handling.

Property Value Source

Molecular Formula C₉H₈Br₂O [1]

Molecular Weight 291.97 g/mol [1]

Exact Mass 291.89214 Da [1]

XLogP3 4.3 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 2 [1]

Storage Condition
Sealed in dry, Store in

refrigerator (2 to 8°C)

Experimental Protocol: Synthesis via Corey-Fuchs
Reaction
The synthesis of 1-(2,2-dibromoethenyl)-4-methoxybenzene is effectively achieved from 4-

methoxybenzaldehyde through the Corey-Fuchs reaction. This two-step process first converts

the aldehyde to a gem-dibromoalkene, which is the target compound.

Reaction Scheme:

Materials and Reagents:
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4-Methoxybenzaldehyde

Carbon tetrabromide (CBr₄)

Triphenylphosphine (PPh₃)

Dichloromethane (CH₂Cl₂), anhydrous

n-Hexane

Silica gel for column chromatography

Detailed Procedure:

Preparation of the Ylide (in situ):

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, add triphenylphosphine (2.0 equivalents) and

anhydrous dichloromethane under a nitrogen atmosphere.

Cool the flask to 0 °C in an ice bath.

Dissolve carbon tetrabromide (1.0 equivalent) in anhydrous dichloromethane and add it

dropwise to the stirred triphenylphosphine solution. The solution will typically turn dark red

or brown, indicating the formation of the phosphorus ylide.

Reaction with Aldehyde:

Dissolve 4-methoxybenzaldehyde (1.0 equivalent) in anhydrous dichloromethane.

Add the aldehyde solution dropwise to the ylide mixture at 0 °C.

Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up and Purification:

Once the reaction is complete, quench the reaction by adding water.
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Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50

mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the mixture and concentrate the solvent under reduced pressure using a rotary

evaporator.

The crude product will contain the desired 1-(2,2-dibromoethenyl)-4-methoxybenzene
and triphenylphosphine oxide as a major byproduct.

Purify the crude product by flash column chromatography on silica gel, typically using a

gradient of ethyl acetate in n-hexane as the eluent.

Combine the fractions containing the pure product and remove the solvent under reduced

pressure to yield 1-(2,2-dibromoethenyl)-4-methoxybenzene as a solid or oil.

Compound Characterization Workflow
The following diagram illustrates a standard workflow for the structural confirmation and purity

assessment of the synthesized 1-(2,2-dibromoethenyl)-4-methoxybenzene.
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Synthesis & Purification

Corey-Fuchs Reaction

Aqueous Work-up

Column Chromatography

NMR Spectroscopy (¹H, ¹³C) Mass Spectrometry (MS) Infrared (IR) Spectroscopy HPLC/GC Analysis Melting Point Analysis

Click to download full resolution via product page

Caption: Workflow for Synthesis and Characterization.

This guide provides foundational information for professionals working with 1-(2,2-
dibromoethenyl)-4-methoxybenzene. For further applications, consulting peer-reviewed

literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 1-(2,2-
dibromoethenyl)-4-methoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353493#1-2-2-dibromoethenyl-4-methoxybenzene-
iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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